Hexanoic acid, 6-[[6-[(6-amino-1-oxohexyl)amino]-1-oxohexyl]amino]-

• IUPAC Name: 6-[6-(6-aminohexanoylamino)hexanoylamino]hexanoic acid
• InChI: InChI=1S/C18H35N3O4/c19-13-7-1-4-10-16(22)20-14-8-2-5-11-17(23)21-15-9-3-6-12-18(24)25/h1-15,19H2,(H,20,22)(H,21,23)(H,24,25)
• InChI Key: JOIUZBTWMAYEQW-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(=O)NCCCCCC(=O)NCCCCCC(=O)O)CCN
• Molecular Formula: C18H35N3O4
• DSSTOX Substance ID: DTXSID60429490
• Molecular Weight: 357.5 g/mol
• CAS RN: 5776-78-3

Description

Hexanoic acid, 6-[[6-[(6-amino-1-oxohexyl)amino]-1-oxohexyl]amino]- is a compound with the molecular formula C18H35N3O4. It is also known by other names such as 6-(6-(6-aminohexanamido)hexanamido)hexanoic acid.

Molecular Structure Analysis

The molecular weight of this compound is 357.5 g/mol. The IUPAC name is 6-[6-(6-aminohexanoylamino)hexanoylamino]hexanoic acid. The InChIKey is JOIUZBTWMAYEQW-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 357.5 g/mol. It has a hydrogen bond donor count of 4 and a hydrogen bond acceptor count of 5. The compound has a rotatable bond count of 17.

Scientific Research Applications

C24H46N4O5 C_{24}H_{46}N_{4}O_{5} C24​H46​N4​O5​

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Drug Development

Hexanoic acid, 6-[[6-[(6-amino-1-oxohexyl)amino]-1-oxohexyl]amino]-: serves as a building block in pharmaceutical research for the synthesis of innovative drug candidates. .

Complement System Inhibition

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Antifibrinolytic Activity

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Biochemical Research

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Organic Synthesis

6-(6-(6-aminohexanamido)hexanamido)hexanoic acid: .

Antibacterial Agent Development

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Protease Inhibition

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Laboratory Standards

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Mechanism of Action

Target of Action

The primary target of 6-(6-(6-aminohexanamido)hexanamido)hexanoic acid is plasmin , a key enzyme involved in the fibrinolysis pathway . This compound also interacts with plasminogen , the inactive precursor of plasmin .

Mode of Action

This compound promotes the rapid dissociation of plasmin, thereby inhibiting the activation of plasminogen and subsequent fibrinolysis . It is also reported to inhibit plasminogen binding to activated platelets .

Biochemical Pathways

The compound primarily affects the fibrinolysis pathway . By inhibiting the activation of plasminogen, it prevents the breakdown of fibrin, a protein that forms a mesh-like structure in blood clots . This results in the stabilization of blood clots and a reduction in bleeding.

Pharmacokinetics

Given its chemical structure, it is likely to be soluble in water , which could influence its absorption and distribution in the body

Result of Action

The molecular effect of this compound’s action is the inhibition of fibrinolysis, leading to the stabilization of blood clots . On a cellular level, this can prevent excessive bleeding and promote hemostasis.

Action Environment

Environmental factors such as pH and temperature could potentially influence the compound’s action, efficacy, and stability. It is stored under inert gas (nitrogen or Argon) at 2–8 °C , suggesting that it may be sensitive to oxygen and temperature changes.